(6-Ethoxypyridin-3-yl)(4-(2-fluoroethyl)piperazin-1-yl)methanone
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Description
(6-Ethoxypyridin-3-yl)(4-(2-fluoroethyl)piperazin-1-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential application in drug discovery and development. This compound is a promising candidate for the treatment of various diseases due to its unique chemical structure and mechanism of action.
Scientific Research Applications
Synthesis and Biological Activity
Antimicrobial Activity : A study describes the synthesis of new pyridine derivatives, including compounds similar to the one , demonstrating variable and modest antimicrobial activity against bacterial and fungal strains. This work highlights the compound's potential in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Improved Synthesis for Radiotracers : Research into aryltrimethylammonium trifluoromethanesulfonates as precursors to aryl fluorides, including methods to improve the synthesis of [18F]GBR‐13119, elucidates the compound's role in enhancing the production of radiotracers for dopamine uptake systems. This indicates its importance in neurological research (Haka, Kilbourn, Watkins, & Toorongian, 1989).
Analgesic Effect : A novel series of derivatives were identified as selective TRPV4 channel antagonists, showing analgesic effects in animal models. This suggests potential therapeutic applications in pain management (Tsuno et al., 2017).
PET Tracers for Serotonin Receptors : The synthesis and evaluation of N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides as analogs of WAY100635 highlight the use of such compounds in developing PET tracers for serotonin 5-HT(1A) receptors, aiding in the study of neuropsychiatric disorders (García et al., 2014).
Antibacterial and Antifungal Properties : The synthesis and biological activity study of triazole analogues of piperazine, including related compounds, shows significant inhibition of bacterial growth, indicating its potential for further development as an antimicrobial agent (Nagaraj, Srinivas, & Rao, 2018).
properties
IUPAC Name |
(6-ethoxypyridin-3-yl)-[4-(2-fluoroethyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20FN3O2/c1-2-20-13-4-3-12(11-16-13)14(19)18-9-7-17(6-5-15)8-10-18/h3-4,11H,2,5-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGZLDXWVGTVGAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C(=O)N2CCN(CC2)CCF |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Ethoxypyridin-3-yl)(4-(2-fluoroethyl)piperazin-1-yl)methanone |
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